Cas no 59363-22-3 (1,2-Butanediol, 4-(4-methoxyphenyl)-)

• Product Name: 1,2-Butanediol, 4-(4-methoxyphenyl)-
• CAS No: 59363-22-3
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 338956
• PubChem ID: 12498143
• Update Time: 2025-04-19

1,2-Butanediol, 4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediol, 4-(4-methoxyphenyl)-
• 4-(4-methoxyphenyl)butane-1,2-diol
• 59363-22-3
• XFVQJJWMYIUTKT-UHFFFAOYSA-N
• DTXSID80500457
• SCHEMBL11451860
• 1-[2-(4-methoxyphenyl)ethyl]-1,2-ethanediol

• Inchi： 1S/C11H16O3/c1-14-11-6-3-9(4-7-11)2-5-10(13)8-12/h3-4,6-7,10,12-13H,2,5,8H2,1H3
• InChI Key： XFVQJJWMYIUTKT-UHFFFAOYSA-N
• SMILES： OC(CO)CCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69